Cas no 88288-07-7 (Propanamide, N-(2-fluorophenyl)-2,2-dimethyl-)

• Product Name: Propanamide, N-(2-fluorophenyl)-2,2-dimethyl-
• CAS No: 88288-07-7
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 638678
• PubChem ID: 532833
• Update Time: 2025-04-19

Propanamide, N-(2-fluorophenyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(2-fluorophenyl)-2,2-dimethyl-
• N-(2,2-DIMETHYLPROPANOYL)-2-FLUOROANILINE
• N-(2-Fluorophenyl)-2,2-dimethylpropanamide
• CS-0304828
• MFBOBCLYQSWHNT-UHFFFAOYSA-N
• 88288-07-7
• DTXSID60336372
• AKOS002960709
• Z28290275
• n-(2-Fluorophenyl)pivalamide
• MFCD00995787
• SCHEMBL7089699

• Inchi： 1S/C11H14FNO/c1-11(2,3)10(14)13-9-7-5-4-6-8(9)12/h4-7H,1-3H3,(H,13,14)
• InChI Key： MFBOBCLYQSWHNT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Propanamide, N-(2-fluorophenyl)-2,2-dimethyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides